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Compound of Interest

Compound Name: 9,10-Dibromophenanthrene

Cat. No.: B099643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of 9,10-
Dibromophenanthrene, a valuable building block in the development of functionalized π-

conjugated molecules for applications in organic electronics and medicinal chemistry.

Introduction
9,10-Dibromophenanthrene is a key intermediate used in the synthesis of various polycyclic

aromatic hydrocarbons (PAHs) and their derivatives. The bromine atoms at the 9 and 10

positions are amenable to a variety of cross-coupling reactions, allowing for the extension of

the π-conjugated system and the introduction of diverse functional groups. This application

note details a high-yield synthesis protocol from 2,2'-bis(dibromomethyl)biphenyl.
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Reaction Scheme for the Synthesis of 9,10-Dibromophenanthrene

Reactants Solvent

Product

2,2'-bis(dibromomethyl)biphenyl

+

Potassium tert-butoxide DMF

9,10-Dibromophenanthrene

product_arrow

DMF, 0 °C, 1 h

Click to download full resolution via product page

Caption: Synthesis of 9,10-Dibromophenanthrene from 2,2'-bis(dibromomethyl)biphenyl.

Quantitative Data Summary
Table 1: Physicochemical Properties of 9,10-Dibromophenanthrene
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Property Value

CAS Number 15810-15-8[1]

Molecular Formula C₁₄H₈Br₂[1]

Molecular Weight 336.02 g/mol [1]

Melting Point 179-180 °C[2]

Boiling Point 441.1 ± 18.0 °C (Predicted)[2]

Appearance Yellow solid

Table 2: Spectroscopic Data for 9,10-Dibromophenanthrene

Spectroscopy Data

¹H NMR (500 MHz, CDCl₃)

δ = 8.63 (dd, J = 8.2, 1.4 Hz, 2H), 8.47 (dd, J =

8.1, 1.5 Hz, 2H), 7.70 (ddd, J = 8.2, 7.0, 1.5 Hz,

2H), 7.66 (ddd, J = 8.1, 7.0, 1.4 Hz, 2H) ppm[3]

¹³C NMR (126 MHz, CDCl₃)
δ = 131.27, 130.36, 129.68, 128.18, 127.76,

126.24, 122.84 ppm[3]

HR-MS (APCI+ FT-ICR)
m/z = 334.90806 [M+H⁺], calcd. for

[C₁₄H₉⁷⁹Br₂⁺]: m/z = 334.90655[3]

Experimental Protocol
This protocol is adapted from a reported high-yield synthesis.[3] All operations should be

performed in a well-ventilated fume hood, and appropriate personal protective equipment

(PPE) should be worn.

Materials and Equipment:

2,2'-bis(dibromomethyl)biphenyl

Potassium tert-butoxide (t-BuOK)[4][5][6][7][8]
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Anhydrous N,N-Dimethylformamide (DMF)[9][10][11][12][13]

6 M Hydrochloric acid (HCl)

Methanol (MeOH)

Deionized water

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Buchner funnel and filter flask

Standard glassware for extraction and filtration

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2,2'-bis(dibromomethyl)biphenyl (1.0 eq) in

anhydrous DMF.

Cooling: Cool the solution to 0 °C using an ice bath.

Addition of Base: While stirring, slowly add potassium tert-butoxide (3.25 eq) to the cooled

solution.

Reaction: Maintain the reaction mixture at 0 °C and continue stirring for 1 hour.

Quenching: Slowly quench the reaction by adding 6 M HCl.

Precipitation and Filtration: A precipitate will form. Collect the solid by vacuum filtration using

a Buchner funnel.

Washing: Wash the collected solid sequentially with deionized water and methanol.

Drying: Dry the product in vacuo to afford 9,10-Dibromophenanthrene as a yellow solid. A

reported yield for this reaction is up to 91%.[3]
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Experimental Workflow

Start

Dissolve 2,2'-bis(dibromomethyl)biphenyl
in anhydrous DMF

Cool solution to 0 °C

Slowly add potassium tert-butoxide

Stir at 0 °C for 1 hour

Quench with 6 M HCl

Collect precipitate by filtration

Wash with water and methanol

Dry in vacuo

Obtain 9,10-Dibromophenanthrene
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Caption: Step-by-step workflow for the synthesis of 9,10-Dibromophenanthrene.

Safety Precautions
2,2'-bis(bromomethyl)biphenyl: Causes severe skin burns and eye damage. May cause

respiratory irritation. Handle with care, avoiding inhalation and contact with skin and eyes.

[14]

Potassium tert-butoxide: Flammable solid that reacts violently with water. It is corrosive and

causes severe skin burns and eye damage. Handle in an inert atmosphere and keep away

from water.[4][5][6][7][8]

N,N-Dimethylformamide (DMF): Flammable liquid and vapor. It is harmful in contact with skin

and may damage the unborn child. Causes serious eye irritation. Use in a well-ventilated

area and avoid exposure.[9][10][11][12][13]

9,10-Dibromophenanthrene: Harmful if swallowed. Very toxic to aquatic life with long-

lasting effects. Avoid release to the environment.[15]

Hydrochloric Acid (6 M): Corrosive. Causes severe skin burns and eye damage. Handle with

appropriate gloves and eye protection.

Always consult the Safety Data Sheet (SDS) for each chemical before use. All manipulations

should be carried out in a chemical fume hood. Wear appropriate personal protective

equipment, including safety goggles, gloves, and a lab coat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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